Cas no 1269449-40-2 (1-N-Boc-2-piperazinecarboxylic Acid Methyl Ester)

• Product Name: 1-N-Boc-2-piperazinecarboxylic Acid Methyl Ester
• CAS No: 1269449-40-2
• MF: C₁₁H₂₁ClN₂O₄
• MW: 280.748442411423
• MDL: MFCD11101336
• CID: 2092418
• PubChem ID: 45072200
• Update Time: 2025-05-21

1-N-Boc-2-piperazinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride
• 1-N-BOC-piperazine-2-carboxylic acid methyl ester-HCl
• AK158430
• 1,2-Piperazinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester, hydrochloride (1:1)
• AX8292215
• AB0000931
• ST24038195
• 1-O-tert-butyl 2-O-methyl (2S)-piperazine-1,2-dicarboxylate;hydrochloride
• DS-9353
• Methyl 1-Boc-piperazine-2-carboxylate HCl
• 1-TERT-BUTYL 2-METHYL (2R)-PIPERAZINE-1,2-DICARBOXYLATE HYDROCHLORIDE
• CS-0154673
• 1-tert-Butyl2-methylpiperazine-1,2-dicarboxylatehydrochloride
• 1269449-40-2
• 1-(tert-butyl) 2-methyl piperazine-1,2-dicarboxylate hydrochloride
• DB-190731
• I10420
• 1-N-BOC-piperazine-2-carboxylic acid methyl ester HCl
• 1-O-tert-butyl 2-O-methyl piperazine-1,2-dicarboxylate;hydrochloride
• 1-N-Boc-piperazine-2-carboxylic acid methyl ester hydrochloride
• AKOS015922912
• MFCD11101336
• UAC44940
• 1-N-Boc-2-piperazinecarboxylic Acid Methyl Ester

• MDL： MFCD11101336
• Inchi： 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-5-12-7-8(13)9(14)16-4;/h8,12H,5-7H2,1-4H3;1H
• InChI Key： MESGHYLTRXYTHM-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCNCC1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.1189848g/mol
• Monoisotopic Mass: 280.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9

1-N-Boc-2-piperazinecarboxylic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-N-Boc-2-piperazinecarboxylic Acid Methyl Ester

1-N-Boc-2-Piperazinecarboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1269449-40-2, commonly referred to as 1-N-Boc-2-piperazinecarboxylic acid methyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which has been widely studied for its potential applications in drug development and materials science. The Boc (tert-butoxycarbonyl) group attached to the nitrogen atom at position 1 and the methyl ester group at position 2 introduce specific functional groups that enhance the molecule's versatility and reactivity.

Piperazine derivatives have long been recognized for their ability to form hydrogen bonds, making them valuable in the design of bioactive molecules. The Boc group is particularly useful as a protecting group for amines during organic synthesis, ensuring that the nitrogen remains unreactive until deprotection is desired. This feature makes 1-N-Boc-2-piperazinecarboxylic acid methyl ester an ideal intermediate in the synthesis of more complex molecules, such as peptide analogs or drug candidates with specific pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the potential of piperazine-containing compounds in targeting various therapeutic areas. For instance, studies have shown that certain piperazine derivatives exhibit potent inhibitory activity against enzymes involved in cancer progression, such as kinases and proteases. The methyl ester group in this compound can influence its solubility and absorption properties, making it a promising candidate for oral drug delivery systems.

The synthesis of 1-N-Boc-2-piperazinecarboxylic acid methyl ester typically involves multi-step reactions, including nucleophilic substitution and esterification processes. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of modern analytical techniques, such as NMR spectroscopy and mass spectrometry, has further facilitated the characterization of this compound, providing insights into its molecular structure and stability.

In terms of applications, 1-N-Boc-2-piperazinecarboxylic acid methyl ester has been explored in the development of antiviral agents, anti-inflammatory drugs, and neuroprotective compounds. Its ability to modulate cellular signaling pathways makes it a valuable tool in preclinical studies aimed at identifying novel therapeutic targets. Moreover, the compound's structural flexibility allows for further modification, enabling chemists to tailor its properties for specific biological assays.

From an environmental perspective, there is growing interest in understanding the ecological impact of synthetic organic compounds like 1-N-Boc-2-piperazinecarboxylic acid methyl ester. Researchers are investigating its biodegradation pathways and potential toxicity to aquatic organisms to ensure sustainable practices in chemical manufacturing. These studies are crucial for aligning pharmaceutical development with global environmental goals.

In conclusion, 1-N-Boc-2-piperazinecarboxylic acid methyl ester stands out as a versatile and promising molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a key player in advancing drug discovery and chemical innovation. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly contribute significantly to future scientific breakthroughs.